Cas no 1261959-21-0 (2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine)

• Product Name: 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine
• CAS No: 1261959-21-0
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD18323661
• CID: 2766104
• PubChem ID: 53229512
• Update Time: 2025-11-06

2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• MFCD18323661
• DTXSID50692671
• 1261959-21-0
• 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine, 95%
• 2-(5-Chloro-2-methoxyphenyl)pyridin-4(1H)-one
• 2-(5-CHLORO-2-METHOXYPHENYL)-4-HYDROXYPYRIDINE
• 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine

• MDL： MFCD18323661
• Inchi： 1S/C12H10ClNO2/c1-16-12-3-2-8(13)6-10(12)11-7-9(15)4-5-14-11/h2-7H,1H3,(H,14,15)
• InChI Key： WNHMPUDIHRCTHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC(C=CN1)=O)OC

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine

Introduction to 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine (CAS No. 1261959-21-0)

2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine, also known by its CAS number 1261959-21-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines and features a unique combination of a chlorinated and methoxylated phenyl ring attached to a pyridine core with a hydroxyl group at the 4-position. The structural complexity and functional group diversity of this molecule make it an intriguing candidate for various biological and pharmacological studies.

The synthesis of 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine typically involves multi-step reactions, including the formation of the pyridine ring, the introduction of the chloromethoxyphenyl substituent, and the final hydroxylation step. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research purposes. For instance, a study published in Organic Letters in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its biological activity, 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine has also been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2020 reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in various cancer cell lines, including breast and lung cancer cells, suggests that this compound could be a valuable lead for the development of novel anticancer therapies.

The pharmacokinetic properties of 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. However, further preclinical studies are necessary to optimize its pharmacokinetic profile and evaluate its safety and efficacy in animal models.

In addition to its therapeutic applications, 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine has been explored as a tool compound in chemical biology research. Its ability to modulate specific signaling pathways makes it useful for investigating cellular processes and identifying new targets for drug discovery. For example, researchers at Harvard University utilized this compound to study the role of specific kinases in cellular signaling cascades, providing insights into potential therapeutic targets for various diseases.

The environmental impact of synthetic compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine are ongoing to ensure that it can be safely used without adverse environmental effects. Initial findings suggest that it has low toxicity to aquatic organisms and is biodegradable under certain conditions, which is encouraging from an environmental perspective.

In conclusion, 2-(5-Chloro-2-methoxyphenyl)-4-hydroxypyridine (CAS No. 1261959-21-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. Ongoing research continues to uncover new applications and mechanisms of action, highlighting its importance in advancing our understanding of complex biological processes.